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Compound of Interest

Compound Name: Perthane

Cat. No.: B1679655 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals identify and

mitigate potential sources of Perthane contamination in a laboratory environment. Given that

Perthane is a legacy organochlorine pesticide, direct contamination sources may be

infrequent; however, this guide also addresses general laboratory contamination issues

applicable to the analysis of chlorinated hydrocarbons.

Frequently Asked Questions (FAQs)
Q1: What is Perthane and what are its basic chemical properties?

Perthane, also known as 1,1-dichloro-2,2-bis(4-ethylphenyl)ethane, is a synthetic

organochlorine insecticide.[1][2][3] Understanding its physical and chemical properties is

crucial for troubleshooting contamination, as these characteristics influence its environmental

fate and solubility in laboratory solvents.

Table 1: Chemical and Physical Properties of Perthane
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Property Value

CAS Number 72-56-0[1][4]

Molecular Formula C18H20Cl2

Molecular Weight 307.26 g/mol

Appearance Crystalline solid

Melting Point 56-57 °C

Boiling Point ~391.87 °C (estimated)

Water Solubility Insoluble

Solubility in Organic Solvents
Soluble in DMSO, acetone, kerosene, and

diesel fuel

Stability
Stable under ambient shipping conditions;

sensitive to heat and incompatible with alkalis.

Q2: We are detecting unexpected peaks corresponding to Perthane in our analytical runs (GC-

MS, LC-MS). What are the potential sources of this contamination?

Unexpected peaks in chromatographic analysis, often referred to as "ghost peaks," can arise

from various sources within the laboratory. For a compound like Perthane, potential sources

can be broadly categorized as follows:

Systematic Contamination:

Solvents and Reagents: Impurities in solvents (e.g., methylene chloride, hexane, acetone)

or reagents used in sample preparation. Even high-purity solvents can sometimes contain

trace levels of contaminants.

Glassware and Equipment: Improperly cleaned glassware, syringes, or sample vials can

harbor residual contaminants from previous experiments. Cross-contamination is a

significant risk if the same equipment is used for different analyses without rigorous

cleaning.
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Analytical Instrument Carryover: Residual Perthane from a previous high-concentration

sample injection adhering to the injector port, column, or detector of the chromatograph.

Sporadic Contamination:

Personnel: Introduction of contaminants from lotions, soaps, or other personal care

products. While less likely for a specific pesticide like Perthane, it's a general source of

organic contaminants.

Environmental Contamination: Airborne dust or particles from the laboratory environment

settling into samples. Given Perthane's historical use, legacy contamination in older

buildings or furniture is a remote possibility.

Sample Handling: Cross-contamination between samples during preparation, storage, or

handling.

Q3: How can we confirm that the unexpected peak is indeed Perthane?

If you suspect Perthane contamination, it is essential to confirm the identity of the peak. A

common method for this is using Gas Chromatography-Mass Spectrometry (GC-MS). By

comparing the mass spectrum of the unknown peak to a certified reference standard of

Perthane, you can confirm its identity. The retention time of the peak should also match that of

the standard.

Troubleshooting Guides
This section provides systematic approaches to identifying and eliminating sources of

Perthane contamination.

Issue 1: Persistent Perthane Peak in Blank Injections
A persistent peak in blank injections (running only the solvent) strongly suggests a

contaminated solvent or a contaminated analytical system.

Troubleshooting Workflow:
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Caption: Troubleshooting workflow for a persistent contaminant peak.

Experimental Protocol: Solvent Contamination Check

Objective: To determine if the analytical solvent is the source of Perthane contamination.

Materials:
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A new, unopened bottle of high-purity solvent (e.g., HPLC or pesticide-grade).

A new, clean sample vial.

Your analytical instrument (GC-MS or LC-MS).

Procedure:

1. Dispense the new solvent into the new vial in a clean environment (e.g., a fume hood).

2. Run this "fresh blank" on your instrument using the same analytical method as your

samples.

3. Analyze the chromatogram for the presence of the Perthane peak.

Interpretation:

Peak Absent: The original solvent was the source of contamination. Discard the old

solvent and use a new, certified high-purity batch.

Peak Present: The contamination is likely within the analytical instrument itself (see Issue

2).

Issue 2: Perthane Peak Appears After High-
Concentration Sample Injection (Carryover)
If the Perthane peak appears in blanks or low-concentration samples immediately following the

injection of a high-concentration sample, this is likely due to instrument carryover.

Troubleshooting Workflow:
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Suspected carryover of Perthane
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Caption: Troubleshooting workflow for instrument carryover.

Experimental Protocol: Carryover Identification

Objective: To confirm if instrument carryover is the source of contamination.

Procedure:

1. After running a high-concentration Perthane standard or sample, inject 3-5 consecutive

solvent blanks.

2. Analyze the chromatograms from each blank injection.

Interpretation:
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If the peak corresponding to Perthane is present in the first blank and its area decreases

with each subsequent blank injection, this confirms carryover.

If the peak area remains relatively constant across all blank injections, the contamination

is likely from a persistent source like the solvent or a heavily contaminated part of the

system.

Mitigation Strategies for Carryover:

Injector Cleaning: Clean the injection port and replace the septum and liner.

Column Bake-out: Bake out the GC column at a high temperature (within the column's limits)

for an extended period to remove contaminants.

Solvent Washes: Implement a wash sequence for the autosampler syringe that includes a

strong solvent for Perthane.

Dedicated Equipment: If possible, use separate syringes and columns for high and low-

concentration samples.

Issue 3: Sporadic Perthane Peaks in Some Samples but
Not Others
Sporadic contamination can be challenging to diagnose and often points to issues with

laboratory practices or contaminated labware.

Logical Relationship of Potential Sporadic Contamination Sources:
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Potential Sources Root Cause

Contaminated Glassware Inadequate Cleaning Protocols

Improper Sample Handling Poor Aseptic Technique

Airborne Contaminants Untidy Workspace

Cross-Contamination Between Samples Shared Lab Equipment

Sporadic Perthane Peaks
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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